Cas no 61533-71-9 (Oxacyclohexadecane-2,13-dione, 16,16-dimethyl-)

Oxacyclohexadecane-2,13-dione, 16,16-dimethyl- structure
61533-71-9 structure
Product Name:Oxacyclohexadecane-2,13-dione, 16,16-dimethyl-
CAS No:61533-71-9
MF:C17H30O3
MW:282.418305873871
CID:475903
PubChem ID:71394875
Update Time:2025-04-19

Oxacyclohexadecane-2,13-dione, 16,16-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Oxacyclohexadecane-2,13-dione, 16,16-dimethyl-
    • 16,16-dimethyl-oxacyclohexadecane-2,13-dione
    • 16,16-DIMETHYL-1-OXACYCLOHEXADECANE-2,13-DIONE
    • DTXSID40816541
    • 61533-71-9
    • Inchi: 1S/C17H30O3/c1-17(2)14-13-15(18)11-9-7-5-3-4-6-8-10-12-16(19)20-17/h3-14H2,1-2H3
    • InChI Key: KMJBAGYDKIJHIA-UHFFFAOYSA-N
    • SMILES: O1C(CCCCCCCCCCC(CCC1(C)C)=O)=O

Computed Properties

  • Exact Mass: 282.2196
  • Monoisotopic Mass: 282.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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